Cas no 33301-41-6 (1-(diphenylmethyl)azetidin-3-yl methanesulfonate)

1-(diphenylmethyl)azetidin-3-yl methanesulfonate Properties

Names and Identifiers

• 1-Benzhydryl-3-methanesulfonyloxy azetidine
• 1-Benzhydryl-3-methanesulfonatoazetidine
• 1-Benzhydryl-3-azetidinyl Methanesulfonate
• 1-(Diphenylmethyl)-3-Azetidinyl Methanesulfonate
• (1-benzhydrylazetidin-3-yl) Methanesulfonate
• 1-(Diphenylmethyl)azetidin-3-yl methanesulfonate
• 1-benzhydrylazetidin-3-yl methanesulfonate
• 1-(Diphenylmethyl)-3-(methanesulfonyloxy)azetidine
• 1-Benzhydryl-3-(methanesulfonyloxy)azetidine
• Methanesulfonic acid 1-benzhydryl-azetidin-3-yl ester
• 1-(Diphenylmethyl)-3-azetidinyl Methanesulfonate
• AM80994
• SCHEMBL70441
• 1-benzhydryl-3-methanesulfonyloxy-azetidine
• 1-(diphenylmethyl)-3-methanesulfonyloxy-azetidine
• Methanesulfonic acid 1-benzhydrylazetidin-3-yl ester
• MSVZMUILYMLJCF-UHFFFAOYSA-N
• Q-103139
• 1-benzhydryl-3-methanesulfonyloxyazetidine
• CHEMBL3676399
• DTXSID20374452
• 1-diphenylmethyl-3-mesyloxyazetidine
• SY015337
• 1-diphenylmethyl-3-methanesulphonyloxyazetidine
• 1-(diphenylmethyl)-3-(methanesulphonyloxy)azetidine
• US8846711, 6
• 1-benzhydrylazetidin-3-yl methane sulfonate
• 1-diphenylmethyl-3-methylsulfonyloxyazetidine
• AKOS005174285
• Benzhydrylazetidin-3-yl methanesulfonate
• 1-(diphenylmethyl)-3-(methanesulphonyloxy)-azetidine
• A26721
• 1-benzhydryl-3-mesyloxyazetidine
• 1-(diphenylmethyl)-3-(methanesulphonyloxy) azetidine
• methanesulphonic acid 1-benzhydryl-azetidin-3-yl ester
• 3-Mesyloxy-1-benzhydrylazetidine
• C17H19NO3S
• MFCD00159216
• 3-Methanesulfonyloxy-1-benzhydrylazetidine
• AC-4735
• 1-Diphenylmethyl-3-azetidinyl methanesulfonate
• BDBM133662
• 1-benzhydryl-3-(methanesulphonyloxy)-azetidine
• methanesuiphonic acid 1-benzhydryl-azetidin-3-yl ester
• D4131
• 1-benzhydrylazetidin-3-yl-methanesulfonate
• 1-benzhydryl-3-methanesulphonyloxyazetidine
• N-benzhydryl-3-[(methylsulfonyl)oxy]azetidine
• 1-(Diphenylmethyl)-3-(methanesulfonyloxy) azetidine
• 1-(4-FLUORO-PHENYL)-5-OXO-PYRROLIDINE-3-CARBOXYLICACID
• CS-W004087
• N-(diphenylmethyl)-3-(methanesulfonyloxy)azetidine
• SB50681
• 33301-41-6
• 1-Diphenylmethyl-3-azetidinyl Methanethiosulfonate; 1-(Diphenylmethyl)-3-(mesyloxy)azetidine; 1-(Diphenylmethyl)-3-[(methylsulfonyl)oxy]azetidine;
• ALBB-014314
• STK801416
• 3-azetidinol, 1-(diphenylmethyl)-, methanesulfonate (ester)
• BBL010041
• DB-013166
• +Expand

• MDL： MFCD00159216
• InChIKey： MSVZMUILYMLJCF-UHFFFAOYSA-N
• Inchi： 1S/C17H19NO3S/c1-22(19,20)21-16-12-18(13-16)17(14-8-4-2-5-9-14)15-10-6-3-7-11-15/h2-11,16-17H,12-13H2,1H3
• SMILES： S(C)(=O)(=O)OC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 317.10900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 317.109
• Heavy Atom Count: 22
• Complexity: 423
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 55A^2

Experimental Properties

• LogP: 3.45510
• PSA: 54.99000
• Refractive Index: 1.622
• Boiling Point: 459.9°C at 760 mmHg
• Melting Point: 109.0 to 113.0 deg-C
• Flash Point: 459.9 °C at 760 mmHg
• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.28

1-(diphenylmethyl)azetidin-3-yl methanesulfonate Security Information

• Safety Instruction： 24/25
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning
• HazardClass：IRRITANT

1-(diphenylmethyl)azetidin-3-yl methanesulfonate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%